Cas no 1383968-47-5 (2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, pinacol ester)

• Product Name: 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, pinacol ester
• CAS No: 1383968-47-5
• MF: C₁₃H₁₇BF₂O₂S
• MW: 286.145689725876
• MDL: MFCD23380285
• CID: 4764280
• Update Time: 2026-02-26

2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, pinacol ester
• 2-(2,5-Difluoro-4-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD23380285
• Inchi： 1S/C13H17BF2O2S/c1-12(2)13(3,4)18-14(17-12)8-6-10(16)11(19-5)7-9(8)15/h6-7H,1-5H3
• InChI Key： MMSBPHFBEMUIHR-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(=C(B2OC(C)(C)C(C)(C)O2)C=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 43.8

Additional information on 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, pinacol ester

2,5-Difluoro-4-(methylsulfanyl)phenylboronic Acid, Pinacol Ester

The compound with CAS No 1383968-47-5, known as 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, pinacol ester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a boronic acid derivative, which is a class of compounds widely used in cross-coupling reactions, particularly the Suzuki-Miyaura coupling reaction. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring, along with the methylsulfanyl group at the 4 position, imparts unique electronic and steric properties to the molecule, making it a valuable building block in modern organic chemistry.

The structure of 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid is characterized by a phenyl ring substituted with two fluorine atoms and a methylsulfanyl group. The boronic acid functionality is protected as its pinacol ester, which enhances stability and facilitates handling during synthesis and storage. This protection strategy is commonly employed in boronic acid chemistry to prevent unwanted side reactions and to ensure the purity of the compound.

Recent advancements in organoboron chemistry have highlighted the importance of such compounds in constructing complex molecular architectures. For instance, Suzuki-Miyaura coupling reactions involving this compound have been employed in the synthesis of biologically active molecules and advanced materials. The fluorine substituents on the phenyl ring are particularly valuable as they can modulate electronic properties and improve bioavailability in pharmaceutical applications.

In terms of synthesis, 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired scale of production. Recent studies have focused on optimizing these methods to improve yield and reduce costs, making this compound more accessible for industrial applications.

The application of this compound extends beyond traditional organic synthesis. It has been utilized in the development of functional materials such as organic semiconductors and sensors. For example, its use in constructing π-conjugated systems has been explored for applications in optoelectronics and energy storage devices.

Moreover, the methylsulfanyl group attached to the phenyl ring contributes to the compound's reactivity and selectivity in various transformations. This group acts as an electron-donating substituent, which can influence both the electronic environment of the boronic acid moiety and its reactivity during cross-coupling reactions.

In conclusion, 2,5-Difluoro-4-(methylsulfanyl)phenylboronic acid, with its unique structural features and versatile reactivity, remains a critical component in contemporary chemical research. Its role in advancing both fundamental science and applied technologies underscores its importance in modern chemistry.